Cas no 953170-72-4 (3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide
• CAS No: 953170-72-4
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 6382446
• PubChem ID: 16889477
• Update Time: 2025-06-14

3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide
• 3-(4-methoxyphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]propanamide
• 953170-72-4
• 3-(4-methoxyphenyl)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}propanamide
• 3-(4-methoxyphenyl)-N-(4-(pyrrolidin-1-yl)phenethyl)propanamide
• SR-01000919954
• AKOS024490578
• TDR84977
• SR-01000919954-1
• F5019-0321
• CHEMBL2093467

• Inchi： 1S/C22H28N2O2/c1-26-21-11-6-18(7-12-21)8-13-22(25)23-15-14-19-4-9-20(10-5-19)24-16-2-3-17-24/h4-7,9-12H,2-3,8,13-17H2,1H3,(H,23,25)
• InChI Key： YBEQWHBJAWJDAM-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N2CCCC2)C=C1)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide

Comprehensive Analysis of 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS No. 953170-72-4)

In the realm of organic chemistry and pharmaceutical research, 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS No. 953170-72-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, belongs to a class of amides and aryl-substituted propanamides, which are pivotal in drug discovery and development. Researchers and industry professionals frequently search for terms like "synthesis of 953170-72-4," "biological activity of 3-(4-methoxyphenyl)propanamide derivatives," and "pyrrolidin-1-yl phenylethyl compounds," reflecting the growing interest in this molecule.

The molecular structure of 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide features a methoxyphenyl group linked to a propanamide backbone, further extended by a pyrrolidin-1-yl phenylethyl moiety. This arrangement is particularly intriguing because it combines aromaticity with aliphatic flexibility, a design often exploited in central nervous system (CNS) drug candidates. Recent studies highlight its relevance in addressing modern health challenges, such as neurodegenerative diseases and mood disorders, topics that dominate current scientific discourse. Searches for "953170-72-4 mechanism of action" or "pyrrolidine-based therapeutics" underscore its therapeutic potential.

From a synthetic perspective, CAS No. 953170-72-4 is typically prepared via multi-step organic reactions, including amide coupling and N-alkylation protocols. The 4-methoxyphenyl group is often introduced early in the synthesis, followed by the incorporation of the pyrrolidin-1-yl segment. Such methodologies are frequently discussed in forums and publications, with queries like "optimized route for 3-(4-methoxyphenyl)propanamide derivatives" being common among chemists. The compound's logP and solubility profiles further make it a subject of interest in pharmacokinetic studies.

Beyond its chemical attributes, 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide aligns with trends in precision medicine and targeted therapy. Its structural motifs resemble those found in G-protein-coupled receptor (GPCR) ligands, a hot topic in AI-driven drug design. This connection has led to increased searches for "GPCR modulators with pyrrolidine cores" and "953170-72-4 patent status," indicating its commercial viability. Moreover, its potential role in metabolic pathway modulation resonates with the rising focus on personalized healthcare solutions.

In conclusion, 3-(4-methoxyphenyl)-N-{2-4-(pyrrolidin-1-yl)phenylethyl}propanamide (CAS No. 953170-72-4) represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its versatility in addressing both academic research questions and industrial applications ensures its continued relevance. As the scientific community delves deeper into its properties, queries such as "953170-72-4 supplier" and "structure-activity relationship of pyrrolidinyl propanamides" will likely remain prevalent, driving further exploration of this multifaceted compound.